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Compound of Interest

Compound Name: SR-3029

Cat. No.: B610973 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of SR-3029, a potent and selective CK1δ and CK1ε inhibitor used in

laboratory research. Adherence to these procedures is critical to ensure the safety of laboratory

personnel and to prevent environmental contamination.

SR-3029 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects[1]. Therefore, it must be disposed of as hazardous chemical waste through an approved

waste disposal plant[1]. Under no circumstances should SR-3029 be disposed of down the

drain or in regular trash.

Key Safety and Disposal Information
A summary of critical data for the handling and disposal of SR-3029 is provided in the table

below.
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Parameter Information Source

Chemical Name

N-((6,7-Difluoro-1H-

benzo[d]imidazol-2-

yl)methyl)-9-(3-fluorophenyl)-2-

morpholino-9H-purin-6-amine

[2]

Molecular Formula C23H19F3N8O [1][2]

Molecular Weight 480.45 [1][2]

GHS Hazard Class

Acute toxicity, Oral (Category

4), Acute aquatic toxicity

(Category 1), Chronic aquatic

toxicity (Category 1)

[1]

Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[1]

Disposal Precaution

P501: Dispose of contents/

container to an approved

waste disposal plant.

[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[1]

Storage Conditions

Keep container tightly sealed

in a cool, well-ventilated area.

Store at +4°C.

[1][2]

Experimental Protocol: Waste Collection and
Segregation
The following protocol outlines the detailed steps for the safe collection and segregation of SR-
3029 waste in a laboratory setting.

Personal Protective Equipment (PPE): Before handling SR-3029, ensure appropriate PPE is

worn, including safety glasses, gloves, and a lab coat.
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Waste Container Selection:

Use only designated, compatible, and clearly labeled hazardous waste containers. Plastic

is generally preferred for chemical waste storage[3].

The container must have a secure, tight-fitting lid to prevent spills and evaporation[4].

Ensure the container is compatible with SR-3029 and any solvents used. Avoid using

metal containers if acids are present in the waste stream[4].

Waste Segregation:

Collect SR-3029 waste separately from other waste streams.

Crucially, do not mix SR-3029 waste with incompatible materials such as strong acids,

strong alkalis, strong oxidizing agents, or strong reducing agents[1].

Keep solid and liquid waste in separate containers[4].

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "SR-
3029," and the specific GHS hazard pictograms (e.g., harmful, environmental hazard).

Indicate the accumulation start date on the label.

Storage:

Store the sealed waste container in a designated and well-ventilated Satellite

Accumulation Area (SAA) at or near the point of generation[3][5].

Ensure secondary containment, such as a spill tray, is in place[4].

Disposal Request:

Once the container is full or has been in accumulation for the maximum allowed time

(consult your institution's guidelines), contact your institution's Environmental Health and

Safety (EHS) office for pickup and disposal[3].
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Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of SR-3029.

Preparation Waste Collection & Segregation Interim Storage Final Disposal

Wear Appropriate PPE Select Labeled, Compatible
Hazardous Waste Container Collect SR-3029 Waste Segregate from Incompatible

Materials (Acids, Bases, Oxidizers) Securely Seal Container Store in Designated Satellite
Accumulation Area (SAA) Contact EHS for Pickup Disposal at an Approved

Waste Disposal Plant

Click to download full resolution via product page

Caption: SR-3029 Disposal Workflow Diagram.

By following these procedures, researchers, scientists, and drug development professionals

can ensure the safe and compliant disposal of SR-3029, minimizing risks to personnel and the

environment. Always consult your institution's specific waste management guidelines and the

Safety Data Sheet for the most current information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b610973#sr-3029-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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